Cas no 53012-61-6 (Benzoxazole,2,6-dimethyl-)

• Product Name: Benzoxazole,2,6-dimethyl-
• CAS No: 53012-61-6
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD00629001
• CID: 372546
• PubChem ID: 2724968
• Update Time: 2025-10-15

Benzoxazole,2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,2,6-dimethyl-
• 2,6-Dimethyl-1,3-benzoxazole
• 2,6-dimethylbenzo[d]oxazole
• 2,6-DIMETHYLBENZOXAZOLE
• 2,5-Dimethylbenzoxazol
• 2,6-dimethyl-benzooxazole
• 2,6-Dimethyl-benzoxazol
• AC1MC62M
• SureCN5541680
• AKOS003247526
• DTXSID20369303
• SCHEMBL5541680
• A923391
• AC6304
• FT-0738089
• SY130000
• 53012-61-6
• MFCD00629001
• 2,6-Dimethylbenzoxazol
• DA-05166
• VIJYHDMLYXAHEV-UHFFFAOYSA-N
• 2,6-DIMETHYLBENZOXAZOLE, 99.5+%

• MDL： MFCD00629001
• Inchi： 1S/C9H9NO/c1-6-3-4-8-9(5-6)11-7(2)10-8/h3-5H,1-2H3
• InChI Key： VIJYHDMLYXAHEV-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.1135 (rough estimate)
• Boiling Point: 267.28°C (rough estimate)
• Flash Point: 85.1°C
• Refractive Index: 1.5450 (estimate)
• PSA: 26.03
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Benzoxazole,2,6-dimethyl-

Introduction to 2,6-Dimethylbenzoxazole (CAS No. 53012-61-6)

Benzoxazole, 2,6-dimethyl- (CAS No. 53012-61-6) is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, also known as 2,6-dimethylbenzoxazole, belongs to the benzoxazole family and is characterized by its unique structure and functional properties. The molecule consists of a benzene ring fused with an oxazole ring, with two methyl groups attached at the 2 and 6 positions of the benzene ring. This structural arrangement imparts 2,6-dimethylbenzoxazole with distinct chemical and physical properties, making it a valuable compound in numerous applications.

Recent advancements in synthetic chemistry have further highlighted the potential of 2,6-dimethylbenzoxazole as a building block for constructing complex molecules. Its ability to act as a precursor in the synthesis of advanced materials has been extensively explored in academic and industrial research. For instance, studies have demonstrated its role in the development of novel optoelectronic materials, where its unique electronic properties contribute to enhanced performance in light-emitting diodes (LEDs) and photovoltaic devices.

The synthesis of 2,6-dimethylbenzoxazole typically involves multi-step processes that leverage both traditional and modern synthetic techniques. One common approach involves the condensation of o-phenylenediamine derivatives with ketones or aldehydes under specific reaction conditions. Researchers have optimized these methods to achieve higher yields and better purity levels, ensuring that 2,6-dimethylbenzoxazole can be produced efficiently for various applications.

In terms of physical properties, 2,6-dimethylbenzoxazole exhibits a melting point of approximately 145°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its thermal stability makes it suitable for high-temperature applications, while its solubility facilitates its use in solution-based chemical reactions. These properties have been leveraged in the development of advanced materials for aerospace and automotive industries.

One of the most promising areas of research involving 2,6-dimethylbenzoxazole is its application in organic electronics. Recent studies have shown that this compound can serve as a key component in the synthesis of conjugated polymers with tailored electronic properties. These polymers exhibit excellent charge transport characteristics, making them ideal for use in flexible electronics and wearable devices.

Moreover, 2,6-dimethylbenzoxazole has found significant utility in catalytic applications. Its ability to act as a ligand or catalyst support has been explored in various reactions, including cross-coupling reactions and asymmetric catalysis. Researchers have reported enhanced catalytic efficiency when using this compound due to its unique electronic structure and steric effects.

Another notable application of 2,6-dimethylbenzoxazole is in the field of medicinal chemistry. Its structural similarity to certain bioactive compounds has led to its use as a scaffold for drug design. Recent studies have focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways associated with chronic diseases such as cancer and neurodegenerative disorders.

The environmental impact of 2,6-dimethylbenzoxazole has also been a topic of interest among researchers. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. Its biodegradability has been assessed under various environmental scenarios, providing valuable insights into its potential use in eco-friendly chemical processes.

In conclusion, Benzoxazole, 2,6-dimethyl- (CAS No. 53012-61-6) is a multifaceted compound with a wide range of applications across diverse fields. Its unique structure and functional properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an even more significant role in shaping the future of materials science and beyond.